Cas no 949676-12-4 (N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide)

N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide is a specialized pyridine-based compound featuring a carbamoylphenyl and cyclopropyl substituent, along with a methylsulfanyl and cyano functional group. Its unique structure offers potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of multiple reactive sites, including the carboxamide and cyano groups, enhances its versatility for further derivatization. The cyclopropyl moiety may contribute to improved metabolic stability in drug development. This compound is suited for applications requiring precise molecular modifications, making it valuable for exploratory studies in medicinal chemistry and material science.
N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide structure
949676-12-4 structure
Product Name:N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide
CAS No:949676-12-4
MF:C18H16N4O2S
MW:352.410242080688
CID:6278725
PubChem ID:17505522
Update Time:2025-11-01

N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide
    • AKOS033669740
    • 949676-12-4
    • EN300-26607527
    • Z192703968
    • Inchi: 1S/C18H16N4O2S/c1-25-18-14(9-19)13(8-15(22-18)10-2-3-10)17(24)21-12-6-4-11(5-7-12)16(20)23/h4-8,10H,2-3H2,1H3,(H2,20,23)(H,21,24)
    • InChI Key: MNNVFKWHJJWXSD-UHFFFAOYSA-N
    • SMILES: S(C)C1=C(C#N)C(C(NC2C=CC(C(N)=O)=CC=2)=O)=CC(C2CC2)=N1

Computed Properties

  • Exact Mass: 352.09939694g/mol
  • Monoisotopic Mass: 352.09939694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 134Ų

N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26607527-0.05g
N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide
949676-12-4 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide

Comprehensive Overview of N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide (CAS No. 949676-12-4)

N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide (CAS No. 949676-12-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyridine-carboxamide family, characterized by a cyclopropyl group, a cyano substituent, and a methylsulfanyl moiety. Its molecular complexity makes it a subject of interest for drug discovery and material science.

Researchers are increasingly exploring N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide for its potential role in modulating biological pathways. The presence of the carbamoylphenyl group suggests possible interactions with enzymes or receptors, making it a candidate for therapeutic applications. Recent studies highlight its relevance in targeting specific proteins involved in metabolic disorders, aligning with the growing demand for precision medicine solutions.

The compound's pyridine core is a common scaffold in medicinal chemistry, known for its versatility in drug design. The addition of a cyano group enhances its electrophilic properties, which could be leveraged in covalent inhibitor development. Meanwhile, the methylsulfanyl moiety may contribute to improved pharmacokinetic profiles, such as enhanced solubility or metabolic stability—a key consideration in modern drug formulation.

In agrochemical applications, N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide has been investigated for its potential as a plant growth regulator or pesticide intermediate. Its structural attributes, particularly the cyclopropyl ring, may influence its binding affinity to target enzymes in pests or weeds. This aligns with the industry's shift toward eco-friendly and target-specific agrochemicals.

Synthetic routes to CAS No. 949676-12-4 often involve multi-step reactions, including condensation and cyclization processes. Optimizing these methods is a focus area for chemists, as efficiency and yield are critical for scaling production. Green chemistry principles are increasingly applied to reduce waste and improve sustainability—a trend driven by regulatory and environmental concerns.

Analytical characterization of N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide typically employs techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and research reproducibility. The compound's stability under various conditions (e.g., pH, temperature) is also a topic of active investigation.

From a commercial perspective, demand for CAS No. 949676-12-4 is driven by its niche applications in R&D. Suppliers often highlight its high purity and custom synthesis options to cater to diverse research needs. The compound's patent status and intellectual property landscape are additional considerations for potential users.

Future research on N-(4-carbamoylphenyl)-3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxamide may explore its derivatives or analogs to expand its utility. Computational modeling and AI-driven drug design could accelerate this process, reflecting broader trends in chemical innovation. Collaboration between academia and industry will likely play a pivotal role in unlocking its full potential.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd